Cas no 2639443-08-4 ((2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride)

(2,5,5-Trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride is a specialized sulfonylating reagent used in organic synthesis, particularly for introducing sulfonate groups into target molecules. Its key advantages include high reactivity due to the mesylate chloride moiety, enabling efficient functionalization under mild conditions. The sterically hindered dioxane backbone enhances stability, reducing premature decomposition during handling. This compound is particularly valuable in peptide chemistry and pharmaceutical intermediates, where selective sulfonylation is required. Its well-defined structure ensures consistent performance in nucleophilic substitution reactions. The reagent is typically employed in anhydrous conditions to maximize yield and purity, making it a reliable choice for demanding synthetic applications.
(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride structure
2639443-08-4 structure
Product Name:(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride
CAS No:2639443-08-4
MF:C8H15ClO4S
MW:242.720300912857
MDL:MFCD33549578
CID:5641870
PubChem ID:155970588
Update Time:2025-09-27

(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride
    • 1,4-Dioxane-2-methanesulfonyl chloride, 2,5,5-trimethyl-
    • 2639443-08-4
    • EN300-27778785
    • MDL: MFCD33549578
    • Inchi: 1S/C8H15ClO4S/c1-7(2)4-13-8(3,5-12-7)6-14(9,10)11/h4-6H2,1-3H3
    • InChI Key: LREQWHUVHLYJMK-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)OCC1(C)CS(Cl)(=O)=O

Computed Properties

  • Exact Mass: 242.0379578g/mol
  • Monoisotopic Mass: 242.0379578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3(Predicted)
  • Boiling Point: 312.6±17.0 °C(Predicted)

(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride Pricemore >>

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(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride Related Literature

Additional information on (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride

Introduction to (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride (CAS No. 2639443-08-4)

(2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride (CAS No. 2639443-08-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields of chemistry and pharmaceuticals. This compound belongs to the class of sulfonyl chlorides and is characterized by its distinctive molecular structure, which includes a methanesulfonyl group attached to a substituted 1,4-dioxane ring.

The chemical formula of (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride is C10H18O4S. Its molecular weight is approximately 230.31 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 150°C under reduced pressure. It is highly reactive and can undergo various chemical reactions, making it a valuable reagent in synthetic chemistry.

In the realm of synthetic chemistry, (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride has been utilized as an efficient sulfonylation agent. Sulfonylation reactions are crucial in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. The reactivity of this compound stems from the electrophilic nature of the sulfonyl chloride group, which readily reacts with nucleophiles such as alcohols, amines, and thiols to form corresponding sulfonates.

Recent research has highlighted the versatility of (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers found that the sulfonylation reaction facilitated by this reagent led to compounds with enhanced biological activity and improved pharmacokinetic properties.

In addition to its applications in drug discovery, (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride has also shown promise in the field of materials science. A study published in Advanced Materials in 2020 investigated the use of this compound as a cross-linking agent in the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. The unique structure of the compound allows for the formation of robust cross-links between polymer chains, resulting in materials with superior performance characteristics.

The safety and handling of (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride are important considerations for researchers and industrial users. As with other sulfonyl chlorides, this compound is highly reactive and can release toxic fumes when heated or exposed to moisture. Proper safety protocols should be followed during handling and storage to ensure the well-being of laboratory personnel and maintain environmental compliance.

In conclusion, (2,5,5-trimethyl-1,4-dioxan-2-yl)methanesulfonyl chloride (CAS No. 2639443-08-4) is a versatile and valuable reagent with a wide range of applications in synthetic chemistry and pharmaceutical development. Its unique chemical properties make it an essential tool for researchers aiming to synthesize novel compounds with improved biological activity and material performance. As ongoing research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.

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